Cas no 646040-36-0 (Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-)

• Product Name: Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
• CAS No: 646040-36-0
• MF: C₁₇H₁₁F₆N₃O₂S
• MW: 435.343563318253
• CID: 422183
• Update Time: 2024-01-29

Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
• Benzenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-

• Inchi： 1S/C17H11F6N3O2S/c18-16(19,20)11-8-12(17(21,22)23)10-13(9-11)25-29(27,28)15-4-2-14(3-5-15)26-7-1-6-24-26/h1-10,25H
• InChI Key： IVWNYBUZQBZRBJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(=O)=O)=CC=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 435.04773

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 442.0±55.0 °C(Predicted)
• PSA: 63.99
• pka: 6.52±0.30(Predicted)